Cas no 579525-09-0 (Ethyl 2-bromobenzo[d]thiazole-7-carboxylate)

• Product Name: Ethyl 2-bromobenzo[d]thiazole-7-carboxylate
• CAS No: 579525-09-0
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• MDL: MFCD13195423
• CID: 1081957
• PubChem ID: 67073467
• Update Time: 2025-04-20

Ethyl 2-bromobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromobenzo[d]thiazole-7-carboxylate
• ethyl 2-bromo-1,3-benzothiazole-7-carboxylate
• 7-benzothiazolecarboxylic acid, 2-bromo-, ethyl ester
• LogP
• NKYLQXMMPKISND-UHFFFAOYSA-N
• BS-49695
• CS-0151806
• SCHEMBL1553043
• Ethyl2-bromobenzo[d]thiazole-7-carboxylate
• ethyl 2-bromobenzothiazole-7-carboxylate
• DTXSID00736377
• 579525-09-0
• DB-370229

• MDL： MFCD13195423
• Inchi： 1S/C10H8BrNO2S/c1-2-14-9(13)6-4-3-5-7-8(6)15-10(11)12-7/h3-5H,2H2,1H3
• InChI Key： NKYLQXMMPKISND-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CC(C(=O)OCC)=C2S1

Computed Properties

• Exact Mass: 284.94594
• Monoisotopic Mass: 284.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19